Cas no 2229015-33-0 (3-tert-butyl-4-hydrazinyl-1H-pyrazole)
3-tert-butyl-4-hydrazinyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 3-tert-butyl-4-hydrazinyl-1H-pyrazole
- EN300-1795342
- 2229015-33-0
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- Inchi: 1S/C7H14N4/c1-7(2,3)6-5(10-8)4-9-11-6/h4,10H,8H2,1-3H3,(H,9,11)
- InChI Key: NABDLNASJREIFV-UHFFFAOYSA-N
- SMILES: N1C(=C(C=N1)NN)C(C)(C)C
Computed Properties
- Exact Mass: 154.121846464g/mol
- Monoisotopic Mass: 154.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.7Ų
3-tert-butyl-4-hydrazinyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1795342-0.05g |
3-tert-butyl-4-hydrazinyl-1H-pyrazole |
2229015-33-0 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1795342-0.1g |
3-tert-butyl-4-hydrazinyl-1H-pyrazole |
2229015-33-0 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-1795342-0.25g |
3-tert-butyl-4-hydrazinyl-1H-pyrazole |
2229015-33-0 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-1795342-0.5g |
3-tert-butyl-4-hydrazinyl-1H-pyrazole |
2229015-33-0 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-1795342-1.0g |
3-tert-butyl-4-hydrazinyl-1H-pyrazole |
2229015-33-0 | 1g |
$1485.0 | 2023-06-02 | ||
| Enamine | EN300-1795342-2.5g |
3-tert-butyl-4-hydrazinyl-1H-pyrazole |
2229015-33-0 | 2.5g |
$2912.0 | 2023-09-19 | ||
| Enamine | EN300-1795342-5.0g |
3-tert-butyl-4-hydrazinyl-1H-pyrazole |
2229015-33-0 | 5g |
$4309.0 | 2023-06-02 | ||
| Enamine | EN300-1795342-10.0g |
3-tert-butyl-4-hydrazinyl-1H-pyrazole |
2229015-33-0 | 10g |
$6390.0 | 2023-06-02 | ||
| Enamine | EN300-1795342-1g |
3-tert-butyl-4-hydrazinyl-1H-pyrazole |
2229015-33-0 | 1g |
$1485.0 | 2023-09-19 | ||
| Enamine | EN300-1795342-5g |
3-tert-butyl-4-hydrazinyl-1H-pyrazole |
2229015-33-0 | 5g |
$4309.0 | 2023-09-19 |
3-tert-butyl-4-hydrazinyl-1H-pyrazole Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-tert-butyl-4-hydrazinyl-1H-pyrazole
Comprehensive Overview of 3-tert-butyl-4-hydrazinyl-1H-pyrazole (CAS No. 2229015-33-0): Properties, Applications, and Research Insights
The compound 3-tert-butyl-4-hydrazinyl-1H-pyrazole (CAS No. 2229015-33-0) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrazole core modified with a tert-butyl group and a hydrazinyl substituent, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors implicated in metabolic disorders and inflammation.
In recent years, the demand for high-purity pyrazole derivatives like 3-tert-butyl-4-hydrazinyl-1H-pyrazole has surged due to their role in developing small-molecule inhibitors. This aligns with the growing interest in precision medicine and personalized therapeutics, topics frequently searched in academic and industrial databases. The compound’s hydrazine moiety also enables conjugation with carbonyl groups, making it valuable for designing proteolysis-targeting chimeras (PROTACs), a hot topic in oncology research.
From a synthetic chemistry perspective, CAS 2229015-33-0 exemplifies the trend toward functionalized heterocycles that enhance molecular diversity. Its tert-butyl group improves lipophilicity, a property critical for optimizing drug bioavailability—a recurring theme in AI-driven drug design queries. Analytical techniques such as NMR spectroscopy and HPLC-MS are typically employed to validate its purity, addressing the industry’s emphasis on quality control in chemical synthesis.
Environmental and regulatory considerations further highlight the importance of sustainable synthesis methods for 3-tert-butyl-4-hydrazinyl-1H-pyrazole. Researchers are investigating catalytic processes and green solvents to reduce waste, reflecting broader searches on green chemistry principles. Additionally, its non-hazardous profile under standard handling conditions makes it a preferred choice over traditional hazardous intermediates.
In agrochemical applications, this pyrazole derivative shows promise as a plant growth regulator precursor, resonating with searches on crop yield optimization. Its mechanism may involve modulating phytohormone pathways, a subject of interest in climate-resilient agriculture. Patent analyses reveal incremental innovations around CAS 2229015-33-0, particularly in antifungal formulations, underscoring its cross-industry relevance.
To conclude, 3-tert-butyl-4-hydrazinyl-1H-pyrazole exemplifies the convergence of medicinal chemistry and materials science. Its adaptability to high-throughput screening platforms and compatibility with automated synthesis workflows position it as a key player in next-generation biomolecular engineering. As interdisciplinary research expands, this compound is poised to address pressing challenges in healthcare and sustainable technology.
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